Cas no 68770-75-2 ( )

  structure
  structure
Product name: 
CAS No:68770-75-2
MF:C16H13NO2
MW:251.27992
CID:972011
PubChem ID:323726

  Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylbenzoyl)-3H-indol-2-one
    • DTXSID10314600
    • NSC-286435
    • 68770-75-2
    • NSC286435
    • DS-008004
    •  
    • Inchi: InChI=1S/C16H13NO2/c1-11-6-2-4-8-13(11)16(19)17-14-9-5-3-7-12(14)10-15(17)18/h2-9H,10H2,1H3
    • InChI Key: SHEQHRFDNUVQSI-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1C(=O)N2C(=O)CC3=CC=CC=C32

Computed Properties

  • Exact Mass: 251.09469
  • Monoisotopic Mass: 251.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 436°C at 760 mmHg
  • Flash Point: 203.2°C
  • Refractive Index: 1.641
  • PSA: 37.38

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